Cas no 1451390-79-6 (3-Acetyl-5-chlorothiophene-2-boronic acid)
1451390-79-6 structure
Product Name:3-Acetyl-5-chlorothiophene-2-boronic acid
CAS No:1451390-79-6
MF:C6H6BClO3S
MW:204.439039707184
MDL:MFCD11044926
CID:4733615
Update Time:2023-08-15
3-Acetyl-5-chlorothiophene-2-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Acetyl-5-chlorothiophene-2-boronic acid
- C6H6BClO3S
- BC001821
- Z1393
- (3-Acetyl-5-chlorothiophen-2-yl)boronic acid
-
- MDL: MFCD11044926
- Inchi: 1S/C6H6BClO3S/c1-3(9)4-2-5(8)12-6(4)7(10)11/h2,10-11H,1H3
- InChI Key: IQJXOKRAHLVSJN-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(C)=O)=C(B(O)O)S1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Topological Polar Surface Area: 85.8
3-Acetyl-5-chlorothiophene-2-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB515441-1 g |
3-Acetyl-5-chlorothiophene-2-boronic acid |
1451390-79-6 | 1g |
€216.90 | 2023-04-18 | ||
| abcr | AB515441-5 g |
3-Acetyl-5-chlorothiophene-2-boronic acid |
1451390-79-6 | 5g |
€647.80 | 2023-04-18 | ||
| abcr | AB515441-10 g |
3-Acetyl-5-chlorothiophene-2-boronic acid |
1451390-79-6 | 10g |
€1,067.60 | 2023-04-18 | ||
| Matrix Scientific | 205078-1g |
(3-Acetyl-5-chloro-2-thienyl)boronic acid |
1451390-79-6 | 1g |
$815.00 | 2023-09-10 | ||
| Matrix Scientific | 205078-25g |
(3-Acetyl-5-chloro-2-thienyl)boronic acid |
1451390-79-6 | 25g |
$3530.00 | 2023-09-10 | ||
| TRC | A603948-50mg |
3-Acetyl-5-chlorothiophene-2-boronic acid |
1451390-79-6 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A603948-100mg |
3-Acetyl-5-chlorothiophene-2-boronic acid |
1451390-79-6 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A603948-500mg |
3-Acetyl-5-chlorothiophene-2-boronic acid |
1451390-79-6 | 500mg |
$ 210.00 | 2022-06-08 | ||
| abcr | AB515441-1g |
3-Acetyl-5-chlorothiophene-2-boronic acid; . |
1451390-79-6 | 1g |
€217.60 | 2025-02-21 | ||
| abcr | AB515441-5g |
3-Acetyl-5-chlorothiophene-2-boronic acid; . |
1451390-79-6 | 5g |
€644.40 | 2025-02-21 |
3-Acetyl-5-chlorothiophene-2-boronic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
1451390-79-6 (3-Acetyl-5-chlorothiophene-2-boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk